Cas no 23263-96-9 (Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether)

• Product Name: Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether
• CAS No: 23263-96-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD03934061
• CID: 264989
• PubChem ID: 2764201
• Update Time: 2025-05-23

Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-5-methyl-1H-pyrazole
• 1H-Pyrazole,3-(4-methoxyphenyl)-5-methyl-
• 3-methyl-5-(4-methoxyphenyl)-1H-pyrazole
• Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl ether
• 3-(4-Methoxy-phenyl)-5-methyl-1(2)H-pyrazol
• 3-(4-methoxy-phenyl)-5-methyl-1(2)H-pyrazole
• 3-(p-anisyl)-5-methylpyrazole
• 5-methyl-3-(4-methoxyphenyl)pyrazole
• methylmethylpyrazolylphenylether
• SCHEMBL13425914
• 5-(4-Methoxyphenyl)-3-methyl-1H-pyrazole
• AKOS005070881
• MFCD03934061
• 23263-96-9
• J-510725
• DTXSID90377354
• HTQPUPKIHDBCEP-UHFFFAOYSA-N
• A878287
• 6Y-0805
• 1H-Pyrazole, 3-(4-methoxyphenyl)-5-methyl-
• 5-(4-methoxyphenyl)-3-methylpyrazole
• CS-0316325
• Butanoic acid,3-methyl-, 3-phenyl-2-propen-1-yl ester
• FT-0680536
• G84308
• Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether

• MDL： MFCD03934061
• Inchi： 1S/C11H12N2O/c1-8-7-11(13-12-8)9-3-5-10(14-2)6-4-9/h3-7H,1-2H3,(H,12,13)
• InChI Key： HTQPUPKIHDBCEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 85-87
• Boiling Point: 369.6±30.0 °C at 760 mmHg
• Flash Point: 134.7±14.8 °C
• Refractive Index: 1.572
• PSA: 37.91000
• LogP: 2.39370
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether

Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether: A Comprehensive Overview

Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether, also known by its CAS number 23263-96-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group with a substituted phenyl ether moiety. The presence of the 1H-pyrazole ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. These methods are particularly relevant in the context of green chemistry, where minimizing waste and energy consumption is a priority.

One of the most notable applications of this compound is in the field of drug discovery. The pyrazole ring is known for its ability to act as a bioisostere, providing structural diversity while maintaining pharmacokinetic properties. Studies have shown that derivatives of Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether exhibit promising activity against various enzymes and receptors, making them potential candidates for therapeutic agents. For instance, recent research has highlighted its potential as an inhibitor of kinase enzymes, which are implicated in numerous diseases, including cancer.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The ability to tune the electronic characteristics through functional group substitution further enhances its versatility. Recent studies have demonstrated that incorporating Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether becomes crucial. Preliminary studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully assess its long-term environmental impact.

From a manufacturing perspective, the production scale and cost-effectiveness of synthesizing Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether are critical factors influencing its commercial viability. Recent advancements in flow chemistry have enabled continuous production processes, which not only improve yield but also reduce production time. These innovations are expected to lower the overall cost of production, making this compound more accessible for large-scale applications.

In conclusion, Methyl 4-(5-Methyl-1H-pyrazol-3-yl)phenyl Ether stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future technological developments. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both scientific innovation and industrial progress.